3-iodo-N-(4-methylbenzyl)benzamide

• Molecular Formula: C15H14INO
• Molecular Weight: 351.18g/mol
• IUPAC Name: 3-iodo-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H14INO/c1-11-5-7-12(8-6-11)10-17-15(18)13-3-2-4-14(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: CXXMOIFRADOFMM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)I

Description

3-Iodo-N-(4-methylbenzyl)benzamide is a benzamide derivative characterized by an iodine atom at the 3-position of the benzene ring and a 4-methylbenzyl group attached to the amide nitrogen. This structure combines the electronic effects of iodine (a heavy, electron-withdrawing halogen) with the steric bulk of the methyl-substituted benzyl group. Benzamides are widely studied for their pharmacological and material science applications due to their ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems .

Comparison with Similar Compounds

Key Observations :

• Halogen Effects : The iodine atom in 3-iodo-N-(4-methylbenzyl)benzamide provides stronger halogen bonding compared to chloro or methoxy substituents in analogs like Rip-B or nilotinib .
• Synthetic Complexity : Nilotinib’s synthesis involves intricate steps due to its heterocyclic moieties, whereas simpler benzamides (e.g., Rip-B) are synthesized via direct amidation .
• Steric Influence : The 4-methylbenzyl group in the target compound may enhance lipophilicity compared to unsubstituted benzyl groups, affecting membrane permeability .

Pharmacological and Binding Properties

Key Observations :

• Binding Efficiency : The benzamide fragment in D1–1 forms stable H-bonds (69% occupation with C44), a feature likely shared by 3-iodo-N-(4-methylbenzyl)benzamide due to its amide group .
• Substituent Impact : The iodine atom’s bulkiness may hinder binding in sterically sensitive targets (e.g., tubulin) compared to smaller substituents like methoxy in Compound 16b .
• Stereochemistry : Enantiomers of benzamide anticonvulsants (e.g., LY 188546) show potency differences, underscoring the need for chiral analysis in the target compound .

Physicochemical Properties

Table 3: Solubility, Stability, and Molecular Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility Trends	Stability Notes	Reference ID
3-Iodo-N-(4-methylbenzyl)benzamide	~361.2 (estimated)	N/A	Low aqueous solubility	Stable under inert conditions
Rip-D	285.3	96	Moderate (hydroxyl group)	Photodegradation risk
3-Hydroxy-4-iodo analog	335.1	N/A	Higher solubility due to -OH	Susceptible to oxidation
Nilotinib	584.1	215–220	Poor (lipophilic substituents)	Hydrate formation

Key Observations :

• Solubility : The target compound’s methylbenzyl group likely reduces aqueous solubility compared to hydroxyl-containing analogs (e.g., Rip-D) .
• Stability : Iodine’s polarizability may enhance solid-state stability compared to bromine or chlorine analogs .